Cas no 959859-92-8 (3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde)

• Product Name: 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde
• CAS No: 959859-92-8
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• CID: 6781818
• PubChem ID: 28889222
• Update Time: 2025-05-23

3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde
• A1-04463
• 3-nitro-4-(2,2,2-trifluoroethoxy)benzaldehyde
• 3-Nitro-4-(2,2,2-trifluoro-ethoxy)-benzaldehyde
• SCHEMBL1414587
• AKOS009172550
• 959859-92-8
• TVMUCTSEFLEMIS-UHFFFAOYSA-N

• Inchi： 1S/C9H6F3NO4/c10-9(11,12)5-17-8-2-1-6(4-14)3-7(8)13(15)16/h1-4H,5H2
• InChI Key： TVMUCTSEFLEMIS-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C=O)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 249.02489216g/mol
• Monoisotopic Mass: 249.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde

Introduction to 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde (CAS No. 959859-92-8)

3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde, with the CAS number 959859-92-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its nitro group and trifluoroethoxy substituent, which confer specific chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde is C₁₀H₇F₃NO₄, and its molecular weight is approximately 246.16 g/mol. The presence of the nitro group (NO₂) and the trifluoroethoxy group (OCF₃) imparts significant electronic and steric effects, which influence its reactivity and stability. These features make it an attractive candidate for various chemical transformations and biological studies.

In the context of pharmaceutical research, 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde has been explored for its potential as a precursor in the synthesis of novel drugs. The nitro group can be reduced to an amino group, which is a common functional group in many bioactive molecules. Additionally, the trifluoroethoxy substituent can enhance the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde in the development of new antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The enhanced lipophilicity provided by the trifluoroethoxy group was crucial in improving the cellular uptake and efficacy of these derivatives.

Beyond pharmaceutical applications, 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde has also found use in materials science. Its unique electronic properties make it a promising candidate for the development of organic semiconductors and optoelectronic materials. A study published in Advanced Materials demonstrated that this compound could be used to create highly efficient organic light-emitting diodes (OLEDs) with improved stability and performance.

The synthesis of 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde typically involves several steps. One common approach is to start with 4-hydroxybenzaldehyde and introduce the trifluoroethoxy group through a nucleophilic substitution reaction with trifluoromethyl iodide (CF₃I). The resulting 4-(trifluoroethoxy)benzaldehyde can then be nitrated using a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂₄). This method provides good yields and purity levels, making it suitable for large-scale production.

The safety profile of 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling precautions should be observed due to its reactivity with certain chemicals and potential for skin and eye irritation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 3-Nitro-4-(2,2,2-trifluoroethoxy)-benzaldehyde (CAS No. 959859-92-8) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure provides valuable properties that make it an important intermediate in the synthesis of more complex molecules. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.